Cas no 501682-42-4 (2-(3-acetyl-1H-indol-1-yl)acetic Acid)

2-(3-Acetyl-1H-indol-1-yl)acetic acid is a versatile indole-derived carboxylic acid with significant applications in organic synthesis and pharmaceutical research. Its structure features an acetyl-substituted indole core linked to an acetic acid moiety, making it a valuable intermediate for the development of bioactive compounds, including potential drug candidates. The compound's reactivity allows for further functionalization at both the acetyl and carboxylic acid groups, enabling diverse derivatization pathways. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in synthetic workflows. Researchers value this compound for its utility in constructing complex heterocyclic frameworks, particularly in medicinal chemistry and material science applications.

2-(3-acetyl-1H-indol-1-yl)acetic Acid structure

501682-42-4 structure

Product Name:2-(3-acetyl-1H-indol-1-yl)acetic Acid

CAS No:501682-42-4

MF:C₁₂H₁₁NO₃

MW:217.220643281937

MDL:MFCD04324853

CID:1069735

PubChem ID:1088616

Update Time:2025-06-10

2-(3-acetyl-1H-indol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- (3-Acetyl-indol-1-yl)-acetic acid
- 2-(3-acetylindol-1-yl)acetic acid
- (3-acetylindol-1-yl)acetic acid
- (3-acetyl-indol-1-yl)-acetic acid, AldrichCPR
- AKOS000112517
- DAZONLHSNIDOME-UHFFFAOYSA-N
- BBL011947
- CHEMBL3415690
- CS-0272101
- SCHEMBL12479832
- SR-01000367139
- BAS 07220018
- DB-016382
- EN300-302608
- DB-200192
- 501682-42-4
- (3-acetyl-1H-indol-1-yl)acetic acid
- SR-01000367139-1
- 2-(3-acetyl-1H-indol-1-yl)acetic acid
- 1H-Indole-1-acetic acid, 3-acetyl-
- VS-03131
- MFCD04324853
- STK201397
- ALBB-015515
- DTXSID30360189
- 2-(3-acetyl-1H-indol-1-yl)acetic Acid
- MDL： MFCD04324853
- Inchi： 1S/C12H11NO3/c1-8(14)10-6-13(7-12(15)16)11-5-3-2-4-9(10)11/h2-6H,7H2,1H3,(H,15,16)
- InChI Key： DAZONLHSNIDOME-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CN(CC(=O)O)C2C=CC=CC=21

Computed Properties

Exact Mass: 217.07393
Monoisotopic Mass: 217.073893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.6
Topological Polar Surface Area: 59.3Å²

Experimental Properties

PSA: 59.3
LogP: 1.6

2-(3-acetyl-1H-indol-1-yl)acetic Acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

2-(3-acetyl-1H-indol-1-yl)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM244992-5g	2-(3-Acetyl-1H-indol-1-yl)acetic acid	501682-42-4	95%+	5g	$825	2021-08-04
TRC	A165915-10mg	2-(3-acetyl-1H-indol-1-yl)acetic Acid	501682-42-4		10mg	$ 50.00	2022-06-08
TRC	A165915-50mg	2-(3-acetyl-1H-indol-1-yl)acetic Acid	501682-42-4		50mg	$ 160.00	2022-06-08
TRC	A165915-100mg	2-(3-acetyl-1H-indol-1-yl)acetic Acid	501682-42-4		100mg	$ 230.00	2022-06-08
Chemenu	CM244992-5g	2-(3-Acetyl-1H-indol-1-yl)acetic acid	501682-42-4	95%+	5g	$825	2024-07-16
Matrix Scientific	012333-1g	(3-Acetyl-indol-1-yl)-acetic acid	501682-42-4		1g	$378.00	2023-09-09
Enamine	EN300-302608-0.05g	2-(3-acetyl-1H-indol-1-yl)acetic acid	501682-42-4		0.05g	$76.0	2023-09-06
Enamine	EN300-302608-0.1g	2-(3-acetyl-1H-indol-1-yl)acetic acid	501682-42-4		0.1g	$113.0	2023-09-06
Enamine	EN300-302608-0.25g	2-(3-acetyl-1H-indol-1-yl)acetic acid	501682-42-4		0.25g	$162.0	2023-09-06
Enamine	EN300-302608-0.5g	2-(3-acetyl-1H-indol-1-yl)acetic acid	501682-42-4		0.5g	$310.0	2023-09-06